Usp1-IN-10

• Molecular Formula: C27H22F3N9O
• Molecular Weight: 545.5 g/mol
• InChI: InChI=1S/C27H22F3N9O/c1-37-12-19(27(28,29)30)35-24(37)17-5-3-15(4-6-17)11-38-20-10-31-14-39(20)18-9-32-23(36-25(18)38)21-22(16-7-8-16)33-13-34-26(21)40-2/h3-6,9-10,12-14,16H,7-8,11H2,1-2H3
• InChIKey: CLUVOYJNMUNFJL-UHFFFAOYSA-N

Researchers studying USP1-dependent DNA damage response require inhibitors that translate biochemical potency into cellular activity without large fold-shifts. USP1-IN-10 (CAS 2857051-98-8) solves this with: - Biochemical IC50: 7.6 nM (USP1 enzymatic assay) - Cellular IC50: 21.58 nM (MDA-MB-436 BRCA1-mutant cells) - Potency translation gap: only ~2.8x (vs. 42.5x for USP1-IN-4) - Scaffold: Rigid tricyclic core, distinct from pyrazolopyrimidine chemotypes Suitable for USP1 dependency assays, PARP inhibitor combination studies, and SAR benchmarking. Available for immediate research supply.

USP1-IN-10: Key Properties & Potency

USP1-IN-10 (compound 2) is a tricyclic small-molecule inhibitor of ubiquitin-specific protease 1 (USP1) with a reported biochemical IC50 of 7.6 nM . The compound is structurally classified within the pyrido[2,3-d]pyrimidin-7(8H)-one derivative series, designed through a cyclization strategy based on the disclosed structures of ML323 and KSQ-4279 [1]. Its CAS registry number is 2857051-98-8, with a molecular formula of C27H22F3N9O and a molecular weight of 545.52 g/mol . USP1-IN-10 is available from multiple commercial vendors for research use in cancer biology and DNA damage response (DDR) pathway studies .

Target Engagement

USP1 inhibition assay context for DNA damage response studies

Cell Model

BRCA1-mutant cell-line experiments (e.g. MDA-MB-436) for synthetic lethality research

Chemical Series

Tricyclic scaffold entry point distinct from pyrazolopyrimidine and pyrido-pyrimidinone chemotypes

• [1] Li C, et al. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as potent USP1 inhibitors. European Journal of Medicinal Chemistry. 2024. View Source

USP1-IN-10: Why Specificity Matters

USP1 inhibitors exhibit substantial variability in biochemical potency, selectivity profiles, and structural binding mechanisms that preclude generic substitution. The well-established tool compound ML323 demonstrates a biochemical IC50 of 76 nM against USP1-UAF1 in Ub-Rho assays, with orthogonal gel-based assay IC50 values ranging from 174 nM to 820 nM depending on substrate [1]. The clinical-stage compound KSQ-4279 (RO7623066) binds to the same cryptic site as ML323 but induces subtly different protein conformational changes that may affect selectivity [2]. Compounds within the pyrido[2,3-d]pyrimidin-7(8H)-one series, including USP1-IN-10, USP1-IN-12, and USP1-IN-13, exhibit IC50 values spanning from 1.02 nM to 8.8 nM . This inherent variability in both absolute potency and structural pharmacology means that assay outcomes, cellular response thresholds, and experimental reproducibility are compound-specific. Substitution without quantitative verification risks invalidating comparative studies and confounding structure-activity relationship (SAR) analyses.

!

Scaffold-dependent cellular translation efficiency may shift significantly; biochemical-to-cellular potency ratios differ across chemotypes and analogs.

!

Allosteric binding mode and USP1-UAF1 complex interaction may not transfer between tricyclic series and KSQ-4279 or ML323 chemotypes.

!

Selectivity profile relative to other DUBs has not been publicly reported; co-inhibition risk may differ from well-characterized tool ML323.

• [1] Liang Q, Dexheimer TS, Zhang P, et al. A selective USP1-UAF1 inhibitor links deubiquitination to DNA damage responses. Nature Chemical Biology. 2014;10(4):298-304. (ML323 IC50: 76 nM in Ub-Rho assay; 174 nM and 820 nM in orthogonal gel-based assays) View Source
• [2] Rennie ML, Gundogdu M, Arkinson C, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. Journal of Medicinal Chemistry. 2024;67(17):15557-15568. View Source

USP1-IN-10 Differentiation Evidence

Biochemical Potency vs. ML323

USP1-IN-10 exhibits a biochemical IC50 of 7.6 nM against USP1 . In direct cross-study comparison, the widely used tool compound ML323 exhibits an IC50 of 76 nM in the Ub-Rho assay, with orthogonal gel-based assay values of 174 nM and 820 nM for K63-linked diubiquitin and monoubiquitinated PCNA substrates, respectively [1]. This represents a 10-fold improvement in nominal biochemical potency relative to ML323's primary assay value (7.6 nM vs. 76 nM). The 10-fold potency difference may translate to lower compound concentrations required for equivalent target engagement in biochemical and cellular assays.

Biochemical Potency vs. ML323

Cross-study comparable

USP1-IN-10 IC50 7.6 nM vs ML323 76 nM (~10-fold difference)

Supports lower working concentration assay design; selectivity parity with ML323 remains unverified.

Different substrate systems; head-to-head selectivity data not reported.

Evidence Dimension	Biochemical inhibitory potency (IC50)
Target Compound Data	7.6 nM
Comparator Or Baseline	ML323: 76 nM (Ub-Rho assay); 174 nM (K63-linked diubiquitin); 820 nM (Ub-PCNA)
Quantified Difference	10-fold lower IC50 vs. ML323 Ub-Rho assay (7.6 nM vs. 76 nM)
Conditions	USP1-UAF1 complex biochemical inhibition assay; ML323 data from Ub-Rho assay and orthogonal gel-based assays

Why This Matters

Lower IC50 enables reduced compound usage per experiment and potentially lower off-target risk at working concentrations, directly impacting assay design and procurement volume calculations.

• [1] Liang Q, Dexheimer TS, Zhang P, et al. A selective USP1-UAF1 inhibitor links deubiquitination to DNA damage responses. Nature Chemical Biology. 2014;10(4):298-304. View Source

Cellular Antiproliferative Activity vs. USP1-IN-4

USP1-IN-10 inhibits the viability of MDA-MB-436 breast cancer cells with an IC50 of 21.58 nM . This triple-negative breast cancer cell line harbors a BRCA1 mutation and is a standard model for evaluating USP1 inhibitor efficacy and synthetic lethality [1]. The cellular potency (21.58 nM) is approximately 2.8-fold higher than the biochemical IC50 (7.6 nM), a common translation gap reflecting cellular permeability and intracellular target engagement factors. By comparison, USP1-IN-13 exhibits an IC50 of 1.02 nM biochemically and demonstrates cell colony formation suppression but without a directly comparable MDA-MB-436 viability IC50 value reported in vendor technical documentation .

Cellular Activity vs. USP1-IN-4

Cross-study comparable

MDA-MB-436 cell viability IC50 21.58 nM (USP1-IN-10) vs 103.75 nM (USP1-IN-4); biochemical-to-cellular shift ~2.8-fold vs ~42.5-fold

Indicates tighter translation from target engagement to cell response; supports more predictable cellular SAR studies.

Assay protocols may differ between laboratories.

Evidence Dimension	Cellular anti-proliferative activity
Target Compound Data	IC50 = 21.58 nM in MDA-MB-436 cell viability assay
Comparator Or Baseline	Biochemical IC50 baseline = 7.6 nM; USP1-IN-13 biochemical IC50 = 1.02 nM (cell viability data not directly comparable)
Quantified Difference	2.8-fold translation gap between biochemical and cellular IC50
Conditions	MDA-MB-436 (BRCA1-mutant triple-negative breast cancer) cell viability assay

Why This Matters

Cellular IC50 data in a clinically relevant BRCA1-mutant model provides a more translationally meaningful potency metric than biochemical IC50 alone, guiding dose selection for cellular assays and combination studies.

• [1] Simoneau A, et al. Ubiquitinated PCNA Drives USP1 Synthetic Lethality in Cancer. Molecular Cancer Therapeutics. 2023. View Source

Tricyclic Scaffold vs. KSQ-4279 Chemotype

USP1-IN-10 is synthesized based on a cyclization strategy applied to the pyrido[2,3-d]pyrimidin-7(8H)-one scaffold, derived from the disclosed structures of ML323 and KSQ-4279 [1]. The tricyclic architecture of USP1-IN-10 incorporates a cyclopropyl-substituted pyrimidine moiety and a purino[7,8-c]imidazole core with a 1-methyl-4-(trifluoromethyl)imidazol-2-yl benzyl substituent . While ML323 and KSQ-4279 both bind to the same cryptic site on USP1, KSQ-4279 induces subtly different protein conformational changes compared to ML323 due to its methoxyl substituent [2]. The structural differentiation of USP1-IN-10 from ML323 and KSQ-4279 places it within the pyrido[2,3-d]pyrimidin-7(8H)-one derivative series that has been systematically explored for SAR, offering a distinct chemical entity for research applications where scaffold diversification is required.

Tricyclic Scaffold vs. KSQ-4279 Chemotype

Class-level inference

Rigid tricyclic core derived via scaffold-hopping from pyrazolopyrimidine KSQ-4279; leads from same series showed in vivo advantage in xenograft model.

Provides entry into a structurally distinct, series-validated chemical space for SAR diversification.

USP1-IN-10 is an early patent exemplar, not the optimized in vivo lead.

Evidence Dimension	Chemical scaffold and synthetic origin
Target Compound Data	Tricyclic pyrido[2,3-d]pyrimidin-7(8H)-one derivative via cyclization strategy
Comparator Or Baseline	ML323 (non-tricyclic USP1-UAF1 inhibitor); KSQ-4279 (clinical-stage USP1 inhibitor)
Quantified Difference	Not applicable—qualitative structural differentiation
Conditions	Synthetic chemistry and structural characterization; binding mode inference from class-level cryo-EM studies

Why This Matters

Scaffold differentiation supports SAR diversification studies and may affect intellectual property considerations for research programs transitioning from tool compounds to development candidates.

• [1] Li C, et al. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as potent USP1 inhibitors. European Journal of Medicinal Chemistry. 2024. View Source
• [2] Rennie ML, et al. KSQ-4279 binds to the same cryptic site as ML323 but disrupts protein structure in subtly different ways. J Med Chem. 2024;67(17):15557-15568. View Source

USP1 Inhibitor Landscape Potency Ranking

Within the pyrido[2,3-d]pyrimidin-7(8H)-one derivative series, USP1-IN-10 (IC50 = 7.6 nM) exhibits intermediate biochemical potency compared to other series members. USP1-IN-13 (compound 2 in a separate patent series) demonstrates an IC50 of 1.02 nM (0.00102 µM) , while USP1-IN-12 (compound 4) exhibits an IC50 of 3.66 nM (0.00366 µM) . USP1-IN-9 (Compound 1m) shows an IC50 of 8.8 nM, closest to USP1-IN-10 among the series . This potency gradient (1.02 nM → 3.66 nM → 7.6 nM → 8.8 nM) reflects systematic SAR exploration. Procurement decisions among these structurally related compounds should consider that higher potency may not always translate to superior selectivity or cellular activity, and USP1-IN-10's intermediate potency may be optimal for applications where extreme potency is not required or where reduced target residence time is desirable.

Landscape Potency Ranking

Class-level inference

Biochemical IC50 7.6 nM ranks 4th of 7 among key published USP1 inhibitors; cellular translation efficiency ranks 2nd among compounds with paired data.

Balanced mid-range potency supports assay benchmarking without saturating typical screening windows.

Data collated from multiple independent sources; no head-to-head study under identical conditions.

Evidence Dimension	Within-series biochemical potency (IC50)
Target Compound Data	USP1-IN-10: 7.6 nM
Comparator Or Baseline	USP1-IN-13: 1.02 nM; USP1-IN-12: 3.66 nM; USP1-IN-9: 8.8 nM
Quantified Difference	USP1-IN-10 is 7.5-fold less potent than USP1-IN-13; 2.1-fold less potent than USP1-IN-12; 1.2-fold more potent than USP1-IN-9
Conditions	USP1 biochemical inhibition assay (vendor-reported IC50 values)

Why This Matters

Understanding within-series potency relationships enables rational compound selection based on the specific potency window required for a given assay or experimental system.

USP1-IN-10: Research Applications

BRCA1-Mutant Synthetic Lethality Studies

USP1-IN-10 is well-suited for biochemical USP1-UAF1 inhibition assays where an IC50 of 7.6 nM provides robust target engagement without the extreme sub-nanomolar potency of compounds like USP1-IN-13 (1.02 nM) [1]. The 10-fold improved potency over ML323 (76 nM) allows for reduced compound consumption in routine screening while avoiding potential artifacts associated with ultra-potent inhibitors such as prolonged target residence time or stoichiometric titration effects. This makes USP1-IN-10 an optimal choice for medium-throughput biochemical characterization, SAR follow-up studies, and assay development where a potency window of 5-10 nM is desirable.

Tricyclic Chemotype SAR Reference

USP1-IN-10 demonstrates validated cellular activity in MDA-MB-436 cells (IC50 = 21.58 nM) , a BRCA1-mutant triple-negative breast cancer line that serves as a standard model for USP1 inhibitor efficacy testing and synthetic lethality studies [1]. This established cellular potency makes USP1-IN-10 appropriate for: (1) monotherapy viability screening in BRCA1-deficient cancer models, (2) combination studies with PARP inhibitors where USP1-PARP synthetic lethality synergy is being evaluated, and (3) mechanistic studies examining the role of USP1 inhibition in DNA damage response pathways including translesion synthesis and Fanconi anemia pathway regulation.

PARP Inhibitor Combination in BRCA-Mutant Models

USP1-IN-10 occupies a specific position in the pyrido[2,3-d]pyrimidin-7(8H)-one SAR landscape with an IC50 of 7.6 nM, positioned between USP1-IN-12 (3.66 nM) and USP1-IN-9 (8.8 nM) [1]. The compound's tricyclic architecture, derived from cyclization of the pyrido[2,3-d]pyrimidin-7(8H)-one core, provides a distinct scaffold variant for SAR exploration . USP1-IN-10 is appropriate for medicinal chemistry programs seeking to understand how modifications to the tricyclic core—particularly the cyclopropyl-pyrimidine and purinoimidazole moieties—affect USP1 binding affinity, selectivity, and cellular translation efficiency. Its intermediate potency within the series makes it a useful reference compound for benchmarking new analogs.

Biochemical Assay Development Reference

USP1-IN-10 provides a chemically distinct alternative to ML323 (76 nM IC50) and KSQ-4279 for comparative studies examining the relationship between chemical scaffold, binding mode, and biological outcome [1]. While ML323 and KSQ-4279 bind to the same cryptic site on USP1, subtle differences in induced protein conformational changes have been documented [1]. USP1-IN-10's distinct tricyclic architecture offers a third reference point for studies investigating whether different chemical scaffolds produce divergent cellular phenotypes despite shared target engagement. This is particularly relevant for research programs evaluating the translatability of USP1 inhibition across different inhibitor chemotypes or assessing the potential for scaffold-dependent off-target effects.

Application

Selection Property

Validation Focus

BRCA1-mutant cell-model studies

Narrow biochemical-to-cellular IC50 shift

Ub-PCNA, FANCD2, γ-H2AX endpoint monitoring

Tricyclic chemotype SAR reference

Defined biochemical/cellular potency anchor

Inter-series chemotype benchmarking

PARP inhibitor combination research

Series-level synergy rationale with olaparib

Combination index and resistance-reversal endpoints

USP1 biochemical assay development

Mid-range potency reference inhibitor

Inter-assay consistency and substrate format validation

• [1] Rennie ML, Gundogdu M, Arkinson C, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. Journal of Medicinal Chemistry. 2024;67(17):15557-15568. View Source